Cas no 2877663-35-7 (N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide)

• Product Name: N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• CAS No: 2877663-35-7
• MF: C₁₂H₁₆ClFN₄O
• MW: 286.733044624329
• CID: 5308938
• PubChem ID: 165431822
• Update Time: 2025-05-27

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887096
• N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• F6822-2722
• 2877663-35-7
• N-[[1-(5-Chloro-2-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C12H16ClFN4O/c1-9(19)17-8-12(14)2-4-18(5-3-12)11-15-6-10(13)7-16-11/h6-7H,2-5,8H2,1H3,(H,17,19)
• InChI Key： KUVQCPFJXQSPSE-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=C(Cl)C=N2)CC1)(=O)C

Computed Properties

• Exact Mass: 286.0996670g/mol
• Monoisotopic Mass: 286.0996670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide

Research Brief on N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide (CAS: 2877663-35-7)

N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide (CAS: 2877663-35-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloropyrimidine moiety and a fluoropiperidine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide involves a multi-step process that ensures high purity and yield. Key steps include the introduction of the 5-chloropyrimidin-2-yl group to the fluoropiperidine scaffold, followed by acetylation of the resulting intermediate. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structure and purity. These synthetic efforts are critical for ensuring the reproducibility and scalability of the compound for preclinical and clinical studies.

Pharmacological evaluations of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits selective binding affinity towards certain kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The fluoropiperidine moiety is believed to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for oral administration.

Recent in vivo studies have further explored the therapeutic efficacy of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide. Animal models of disease have demonstrated that the compound can effectively inhibit target enzymes at nanomolar concentrations, leading to significant reductions in disease biomarkers. Additionally, pharmacokinetic studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal off-target effects observed at therapeutic doses. These findings underscore the compound's potential as a lead candidate for further optimization and development.

Despite these promising results, challenges remain in the development of N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide. Issues such as potential drug-drug interactions, long-term toxicity, and formulation stability need to be addressed in subsequent studies. Researchers are also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{[1-(5-chloropyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide (CAS: 2877663-35-7) represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts will be essential to fully realize its potential and address the remaining challenges in its development pathway.